Cas no 2229436-62-6 (3-(3-chloro-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine)

3-(3-Chloro-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine is a fluorinated amine derivative featuring a chloromethyl-substituted thiophene core. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural motif, combining a trifluoromethyl group with a heterocyclic thiophene scaffold. The presence of both chlorine and trifluoromethyl groups enhances its potential as a versatile intermediate for further functionalization, particularly in the synthesis of bioactive molecules. Its well-defined chemical properties and stability under standard conditions make it suitable for applications in medicinal chemistry, where precise control over molecular interactions is critical. The compound’s distinct electronic and steric profile may contribute to selective binding in target-oriented synthesis.
3-(3-chloro-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine structure
2229436-62-6 structure
Product Name:3-(3-chloro-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine
CAS No:2229436-62-6
MF:C8H9ClF3NS
MW:243.676970243454
CID:6335324
PubChem ID:165638501
Update Time:2025-06-14

3-(3-chloro-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chloro-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine
    • 2229436-62-6
    • EN300-2007443
    • Inchi: 1S/C8H9ClF3NS/c1-4-3-14-5(7(4)9)2-6(13)8(10,11)12/h3,6H,2,13H2,1H3
    • InChI Key: UATSMLUWSCNLRA-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=CSC=1CC(C(F)(F)F)N

Computed Properties

  • Exact Mass: 243.0096326g/mol
  • Monoisotopic Mass: 243.0096326g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 54.3Ų

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3-(3-chloro-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine Related Literature

Additional information on 3-(3-chloro-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine

Recent Advances in the Study of 3-(3-chloro-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine (CAS: 2229436-62-6)

The compound 3-(3-chloro-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine (CAS: 2229436-62-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 3-(3-chloro-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route that achieved a 75% yield, significantly higher than previous methods. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further development.

Pharmacological investigations have revealed that 3-(3-chloro-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine exhibits potent activity as a modulator of specific neurotransmitter systems. In vitro and in vivo studies have shown that the compound has a high affinity for certain receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. Preliminary data from animal models indicate a favorable safety profile, with minimal off-target effects.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A 2024 study published in Cancer Research demonstrated that 3-(3-chloro-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine can inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. These findings have sparked interest in further investigating the compound's mechanism of action and its potential as an adjunct therapy in combination with existing treatments.

Despite these promising results, challenges remain in the development of 3-(3-chloro-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine. Issues such as bioavailability and metabolic stability need to be addressed to ensure its efficacy in clinical settings. Ongoing research is focused on optimizing the compound's pharmacokinetic properties through structural modifications and formulation improvements.

In conclusion, 3-(3-chloro-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine (CAS: 2229436-62-6) represents a promising candidate for further development in both neurological and oncological applications. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing challenges. The compound's unique chemical structure and pharmacological profile make it a valuable subject of study in the field of chemical biology and drug discovery.

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